Cas no 2034573-97-0 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide
• CAS No: 2034573-97-0
• MF: C₁₄H₁₉BrN₆O₂S
• MW: 415.308659791946
• CID: 6022845
• PubChem ID: 121137942
• Update Time: 2025-05-21

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide
• F6438-3599
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2-bromobenzenesulfonamide
• AKOS032457031
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2-bromobenzene-1-sulfonamide
• 2034573-97-0
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2-bromobenzenesulfonamide

• Inchi： 1S/C14H19BrN6O2S/c1-20(2)13-17-12(18-14(19-13)21(3)4)9-16-24(22,23)11-8-6-5-7-10(11)15/h5-8,16H,9H2,1-4H3
• InChI Key： FZIDHGKMDZNLPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC1N=C(N=C(N=1)N(C)C)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 414.04736g/mol
• Monoisotopic Mass: 414.04736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.7Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide: A Comprehensive Overview

The compound N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide, identified by the CAS number 2034573-97-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a 1,3,5-triazine ring system substituted with dimethylamino groups and a sulfonamide moiety attached to a bromobenzene ring. The combination of these functional groups imparts distinctive chemical properties and reactivity to the molecule.

Recent studies have highlighted the importance of triazine-based compounds in material science and drug discovery. The presence of the 1,3,5-triazine ring in this compound makes it a promising candidate for applications in organic electronics due to its high stability and conjugation potential. Additionally, the sulfonamide group is known for its ability to enhance solubility and bioavailability, making this compound particularly interesting for pharmaceutical research.

One of the most notable aspects of this compound is its potential as a precursor for advanced materials. Researchers have explored its use in synthesizing novel polymers and hybrid materials with tailored properties. For instance, the triazine ring's ability to form hydrogen bonds and its resistance to thermal degradation make it ideal for high-performance polymers used in aerospace and automotive industries.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug development. The sulfonamide group is often utilized in drug design to improve pharmacokinetic profiles. Recent experiments have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

The synthesis of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide involves a multi-step process that combines nucleophilic aromatic substitution and amide formation. The reaction conditions are critical to ensure high yield and purity of the final product. Researchers have optimized these conditions by employing microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining product quality.

From an environmental standpoint, this compound's stability and biodegradation properties are under investigation. Preliminary studies indicate that it has low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully assess its environmental impact and develop sustainable disposal methods.

In conclusion, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-bromobenzene-1-sulfonamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry and medicine.